ethyl N-[(2E)-2-({4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}methylidene)-3-oxobutanoyl]carbamate

• IUPAC Name: ethyl N-[(2E)-2-[[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methylidene]-3-oxobutanoyl]carbamate
• InChI: InChI=1S/C18H20ClF3N4O4/c1-3-30-17(29)24-16(28)13(11(2)27)10-25-4-6-26(7-5-25)15-14(19)8-12(9-23-15)18(20,21)22/h8-10H,3-7H2,1-2H3,(H,24,28,29)/b13-10+
• InChI Key: LNLOXTXPLIPLQX-JLHYYAGUSA-N
• Canonical SMILES: CCOC(=O)NC(=O)C(=CN1CCN(CC1)C2=C(C=C(C=N2)C(F)(F)F)Cl)C(=O)C
• Isomeric SMILES: CCOC(=O)NC(=O)/C(=C/N1CCN(CC1)C2=C(C=C(C=N2)C(F)(F)F)Cl)/C(=O)C
• Molecular Formula: C18H20ClF3N4O4
• Molecular Weight: 448.8 g/mol

Description

The compound is a derivative of 3-Chloro-2-fluoro-5-(trifluoromethyl)pyridine, which is a fluorinated building block. It also seems to be related to 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]acetonitrile.

Synthesis Analysis

While specific synthesis methods for this compound were not found, trifluoromethylpyridines, which are structurally similar, are used in the synthesis of active agrochemical and pharmaceutical ingredients.

Scientific Research Applications

Synthesis of Trifluoromethyl Heterocycles

Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate serves as a highly versatile intermediate for synthesizing a broad range of trifluoromethyl heterocycles. Using rhodium(II) or copper(II) catalyzed carbene X-H insertion reactions, diverse trifluoromethyl-oxazoles, thiazoles, imidazoles, 1,2,4-triazines, and pyridines are accessible, either directly in a single step or with just one additional step, highlighting the compound's significance in creating novel heterocyclic compounds (Honey et al., 2012).

Antimicrobial and Antioxidant Activities

The compound ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate, synthesized via Knoevenagel condensation, demonstrates significant antimicrobial and antioxidant susceptibilities. This showcases the compound's potential in therapeutic applications, specifically in addressing microbial infections and oxidative stress (Kumar et al., 2016).

Anticancer Agents

The synthesis of potential anticancer agents, including pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines, from ethyl (6-amino-4-chloro-5-nitropyridin-2-yl)carbamate has been explored. These compounds were evaluated for their effects on the proliferation and mitotic index of cultured L1210 cells and upon the survival of mice bearing P388 leukemia, indicating the compound's role in developing new cancer therapies (Temple et al., 1983).

Herbicide Performance Enhancement

The performance of preemergence herbicides, including ethyl N,N-dipropylthiocarbamate and others, has been studied in relation to various factors like soil moisture and incorporation methods. This research contributes to the agricultural sector by optimizing weed control methods to enhance crop yield (Jordan et al., 1968).